Cas no 111549-47-4 (Butanedioic acid,2-iodo-, 1,4-diethyl ester)

Butanedioic acid,2-iodo-, 1,4-diethyl ester structure
111549-47-4 structure
Product Name:Butanedioic acid,2-iodo-, 1,4-diethyl ester
CAS No:111549-47-4
MF:C8H13IO4
MW:300.090895414352
CID:129311
Update Time:2024-01-24

Butanedioic acid,2-iodo-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-iodo-, 1,4-diethyl ester
    • Butanedioic acid, iodo-, diethyl ester (9CI)
    • Butanedioic acid, 2-iodo-, 1,4-diethyl ester
    • Inchi: 1S/C8H13IO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6H,3-5H2,1-2H3
    • InChI Key: VLKVBOBJVQAPIW-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(I)CC(OCC)=O

Computed Properties

  • Exact Mass: 299.98539
  • Monoisotopic Mass: 299.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Density: 1.606±0.06 g/cm3(Predicted)
  • Boiling Point: 141-144 °C(Press: 18 Torr)
  • PSA: 52.6
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